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Compound of Interest

Compound Name: L-Serine-13C3,15N,d3

Cat. No.: B15088711

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for L-Serine-
13C3,15N,d3, a stable isotope-labeled amino acid crucial for metabolic research, proteomics,
and as an internal standard in mass spectrometry-based applications. Due to the limited
availability of a specific safety data sheet (SDS) for this multi-labeled compound, this document
compiles and extrapolates information from SDSs of closely related isotopologues, including L-
Serine-13C3,15N, L-Serine-13C3, and the parent compound, L-Serine. This guide is intended
to equip researchers and drug development professionals with the necessary information to
handle this compound safely.

Chemical and Physical Properties

L-Serine-13C3,15N,d3 is a solid, crystalline powder. Its fundamental properties are similar to
that of unlabeled L-Serine, with the key difference being its increased molecular weight due to
isotopic enrichment.
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Property Data Source

C3H7NOs (with isotopic

Molecular Formula abeling) [1]
Molecular Weight Approximately 112.08 g/mol [2]
Appearance Solid [2][3]
Melting Point 222 °C (decomposes) [2][3]

. Soluble in water (50 mg/mL
Solubility _ o [4]
with sonication)

Recommended at -20°C or
Storage Temperature 4°C for sealed storage, away [415]

from moisture and light.

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
L-Serine and its isotopologues are generally not classified as hazardous substances. However,
some suppliers indicate potential hazards, particularly for the 13C3 labeled variant, which
warrants a cautious approach.

Hazard Statement GHS Classification Precautionary Measures
Causes skin irritation Skin Irritation Category 2 H315
Causes serious eye irritation Eye Irritation Category 2A H319

] S Specific Target Organ Toxicity
May cause respiratory irritation ] H335
(Single Exposure) Category 3

o ] Hazardous to the Aquatic
Harmful to aquatic life with ) )
) Environment, Chronic Hazard H412
long lasting effects
Category 3

Note: These classifications are primarily associated with L-Serine-13C3 and should be
considered as a precautionary measure for L-Serine-13C3,15N,d3.[6]
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The following diagram illustrates the logical workflow for assessing the hazards of L-Serine-
13C3,15N,d3, starting from available data on related compounds.
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Figure 1. Hazard Assessment Logic
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Figure 2. Safe Handling and Storage Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. L-Serine-13C3 | C3H7NO3 | CID 71309922 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. L-Serine-13C3,15N,2,3,3-d3 98 atom % D, 99 atom % 13C, 98 atom % 15N, 95% (CP) |
Sigma-Aldrich [sigmaaldrich.com]

3. L-Serin-13C3,15N 98 atom % 15N, 98 atom % 13C, 95% (CP) | Sigma-Aldrich
[sigmaaldrich.com]

4. medchemexpress.com [medchemexpress.com]

5. caymanchem.com [caymanchem.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Navigating the Safety Profile of L-Serine-13C3,15N,d3:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15088711#l-serine-13c3-15n-d3-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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